Cas no 2228782-39-4 (3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one)

• Product Name: 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one
• CAS No: 2228782-39-4
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 6529475
• PubChem ID: 165743508
• Update Time: 2025-06-10

3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one
• EN300-1996465
• 2228782-39-4

• Inchi： 1S/C8H12ClN3O/c1-2-12-5-11-8(9)7(12)6(13)3-4-10/h5H,2-4,10H2,1H3
• InChI Key： KQZGWIPUPPUDFA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCN)=O)N(C=N1)CC

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one

Comprehensive Overview of 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one (CAS No. 2228782-39-4)

The compound 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one (CAS No. 2228782-39-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring substituted with chloro and ethyl groups, along with a propan-1-one side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for imidazole derivatives has surged, driven by their applications in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The presence of the 4-chloro-1-ethyl moiety in 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one enhances its reactivity, enabling precise modifications for tailored biological activity. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small molecular changes can significantly impact efficacy and selectivity.

From a synthetic chemistry perspective, CAS No. 2228782-39-4 offers versatility. Its amino and ketone functional groups allow for diverse reactions, including condensation, reductive amination, and cyclization. Such flexibility is critical for medicinal chemists designing next-generation therapeutics. Notably, the compound’s stability under physiological conditions makes it a promising candidate for prodrug development, a hot topic in pharmacokinetic optimization.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one. Researchers leverage molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. These approaches reduce experimental costs and accelerate the identification of lead compounds, addressing the pharmaceutical industry’s need for high-throughput screening solutions.

Another key area of exploration is the compound’s potential role in neurological disorders. Imidazole-based molecules are known to modulate neurotransmitter receptors, and derivatives like CAS No. 2228782-39-4 could contribute to treatments for conditions such as Alzheimer’s disease or Parkinson’s disease. This aligns with global efforts to combat neurodegenerative diseases, a priority in precision medicine initiatives.

Environmental and green chemistry considerations also play a role in the compound’s appeal. Scientists are investigating sustainable synthesis routes for imidazole derivatives, minimizing waste and energy consumption. The chloro substituent in 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one presents opportunities for catalytic functionalization, reducing reliance on hazardous reagents—a trend resonant with the EPA’s green chemistry principles.

In summary, 3-amino-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)propan-1-one (CAS No. 2228782-39-4) exemplifies the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and adaptability to modern research methodologies position it as a compound of enduring significance in the quest for innovative therapeutics and biochemical tools.